Cas no 113412-23-0 (5-cyclohexyl-3-ethenyl-2-hydroxybenzoic acid)

5-cyclohexyl-3-ethenyl-2-hydroxybenzoic acid structure
113412-23-0 structure
Product name:5-cyclohexyl-3-ethenyl-2-hydroxybenzoic acid
CAS No:113412-23-0
MF:C15H18O3
MW:246.302
CID:2610724
PubChem ID:71337305

5-cyclohexyl-3-ethenyl-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-cyclohexyl-3-ethenyl-2-hydroxybenzoic acid
    • DTXSID10765037
    • 5-Cyclohexyl-3-ethenyl-2-hydroxybenzoic acid
    • 113412-23-0
    • Inchi: InChI=1S/C15H18O3/c1-2-10-8-12(11-6-4-3-5-7-11)9-13(14(10)16)15(17)18/h2,8-9,11,16H,1,3-7H2,(H,17,18)
    • InChI Key: MOFNVGJIQUMDBU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 246.125594432Da
  • Monoisotopic Mass: 246.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 57.5Ų

5-cyclohexyl-3-ethenyl-2-hydroxybenzoic acid Related Literature

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